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Compound of Interest

Compound Name: SIMA phosphoramidite, 6-isomer

Cat. No.: B15556972

Essential Safety and Handling Guide for SIMA
Phosphoramidite, 6-Isomer

This guide provides crucial safety and logistical information for the handling, storage, and
disposal of SIMA phosphoramidite, 6-isomer. Adherence to these procedures is vital for the
safety of laboratory personnel and to ensure the integrity of this chemical reagent.
Researchers, scientists, and drug development professionals should familiarize themselves
with this information before working with this compound.

Chemical and Safety Data

SIMA (dichloro-diphenyl-fluorescein) phosphoramidite, 6-isomer is a fluorescently labeled
building block used in oligonucleotide synthesis.[1][2][3][4] It is a hazardous substance
requiring careful handling to prevent adverse health effects.[5]

Property Value Reference
CAS Number 1411797-05-1 [1]
Molecular Weight 1065.02 g/mol [1]
Appearance Solid [6]
Solubility Soluble in DMSO, Acetonitrile [6]

Storage Temperature -20°C [21[61[7]
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Hazard Statement Description Reference
H303 May be harmful if swallowed [1]8]

Ha13 Méy be harmful in contact with (1]

skin

H315 Causes skin irritation [6]

H319 Causes serious eye irritation [6]

H333 May be harmful if inhaled [1][8]

H335 May cause respiratory irritation  [6]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling SIMA

phosphoramidite to prevent exposure.[5][7]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.aatbio.com/products/6-sima-phosphoramidite
https://biosearchtech.a.bigcontent.io/v1/static/sds_NACN4-012_English-EU
https://www.aatbio.com/products/6-sima-phosphoramidite
https://biosearchtech.a.bigcontent.io/v1/static/sds_NACN4-012_English-EU
https://www.benchchem.com/pdf/DMT_dT_phosphoramidite_d11_safety_and_handling_precautions.pdf
https://www.benchchem.com/pdf/DMT_dT_phosphoramidite_d11_safety_and_handling_precautions.pdf
https://www.aatbio.com/products/6-sima-phosphoramidite
https://biosearchtech.a.bigcontent.io/v1/static/sds_NACN4-012_English-EU
https://www.benchchem.com/pdf/DMT_dT_phosphoramidite_d11_safety_and_handling_precautions.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_DMT_dT_Phosphoramidite_d11_A_Comprehensive_Guide_for_Laboratory_Personnel.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_DMT_dT_Phosphoramidite_d11.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

PPE Category Item Specifications Reference
Tightly fitting,
) conforming to EN 166
Eye/Face Protection Safety Goggles [6][7]

(EU) or NIOSH (US)
standards.

Face Shield

Recommended when
there is a splash

hazard.

[7]

Skin Protection

Chemical-Resistant

Gloves

Nitrile gloves are a
suitable option.
Gloves must be
inspected prior to use

and disposed of

properly.

[7]

Laboratory Coat

A standard lab coat

must be worn.

[7]

Protective Clothing

Fire/flame resistant
and impervious
clothing should be

worn.

[6]

Respiratory Protection

NIOSH-approved

Respirator

An N95 or P1 type
dust mask should be
used if ventilation is
inadequate or if dust

is generated.

[7]

Self-contained

Breathing Apparatus

Necessary in the
event of a fire or major

spill.

[7]

Experimental Protocols
Safe Handling Protocol
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Preparation: All handling of SIMA phosphoramidite should be conducted in a well-ventilated
area, preferably inside a certified chemical fume hood.[5][6]

Personal Protective Equipment: Before handling, ensure all required PPE is worn correctly.
This includes safety goggles, a lab coat, and chemical-resistant gloves.[5]

Handling: Avoid direct contact with the skin and eyes.[6] Prevent the formation of dust and
aerosols.[6] Use non-sparking tools to avoid ignition sources.[6]

Hygiene: Do not eat, drink, or smoke in the handling area.[6][7] Wash hands thoroughly after
handling the compound.[6][7]

Storage Protocol

Container: Keep the storage container tightly sealed to prevent exposure to moisture and air.

[5117]

Conditions: Store in a dry, well-ventilated area at a recommended temperature of -20°C.[1][5]

[7]

Incompatibilities: Protect from heat and store away from oxidizing agents.[6][7] The material
should also be protected from light.[2][9]

Spill and Disposal Plan

Spill Response Protocol

Evacuate: If a significant spill occurs, evacuate the immediate area.
Ventilate: Ensure the area is well-ventilated.

Containment: Absorb the spilled material with an inert substance such as vermiculite or dry
sand.[5]

Collection: Carefully collect the absorbed material into a sealed, properly labeled container
for disposal.[5]

Decontamination: Decontaminate the affected surface with alcohol.[5]
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Waste Disposal Protocol
Phosphoramidite waste is considered hazardous and must be deactivated before disposal.[5]

o Preparation: Perform all deactivation procedures within a chemical fume hood while wearing
appropriate PPE.[5]

» Dissolution: For solid waste, dissolve the SIMA phosphoramidite in a minimal amount of
anhydrous acetonitrile. For empty containers, rinse with a small volume of anhydrous
acetonitrile to dissolve any residue.[5]

o Hydrolysis: Slowly add the acetonitrile solution to a 5% aqueous solution of sodium
bicarbonate while stirring. The weak basic condition helps to neutralize acidic byproducts.[5]

o Reaction Time: Allow the mixture to stir at room temperature for at least 24 hours to ensure
complete hydrolysis.[5]

» Waste Collection: Transfer the resulting aqueous mixture to a designated and properly
labeled hazardous waste container.[5]

o Final Disposal: The sealed hazardous waste container must be disposed of through the
institution's environmental health and safety (EHS) office or a licensed chemical waste
disposal contractor.[5] Do not pour the chemical waste down the drain or dispose of it in the
regular trash.[5][7]

Visual Workflows
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Safe Handling Workflow for SIMA Phosphoramidite
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Caption: Workflow for the safe handling of SIMA phosphoramidite.
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Emergency Response for SIMA Phosphoramidite Exposure
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Caption: Emergency first aid procedures for exposure to SIMA phosphoramidite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/pdf/Proper_Disposal_of_DMT_dT_Phosphoramidite_d11_A_Comprehensive_Guide_for_Laboratory_Personnel.pdf
https://www.benchchem.com/pdf/DMT_dT_phosphoramidite_d11_safety_and_handling_precautions.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_DMT_dT_Phosphoramidite_d11.pdf
https://biosearchtech.a.bigcontent.io/v1/static/sds_NACN4-012_English-EU
https://www.lumiprobe.com/p/sima-dt-amidite-6
https://www.benchchem.com/product/b15556972#personal-protective-equipment-for-handling-sima-phosphoramidite-6-isomer
https://www.benchchem.com/product/b15556972#personal-protective-equipment-for-handling-sima-phosphoramidite-6-isomer
https://www.benchchem.com/product/b15556972#personal-protective-equipment-for-handling-sima-phosphoramidite-6-isomer
https://www.benchchem.com/product/b15556972#personal-protective-equipment-for-handling-sima-phosphoramidite-6-isomer
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15556972?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

